Cas no 1228898-52-9 (1-(Difluoromethoxy)-2-nitro-4-(trifluoromethyl)benzene)

• Product Name: 1-(Difluoromethoxy)-2-nitro-4-(trifluoromethyl)benzene
• CAS No: 1228898-52-9
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 1078818
• PubChem ID: 71669514
• Update Time: 2025-04-20

1-(Difluoromethoxy)-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)-2-nitro-4-(trifluoromethyl)benzene
• AKOS016016490
• 1228898-52-9

• MDL： MFCD16606440
• Inchi： 1S/C8H4F5NO3/c9-7(10)17-6-2-1-4(8(11,12)13)3-5(6)14(15)16/h1-3,7H
• InChI Key： LMTLHFXJPWHRTA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC(F)F)(F)F

Computed Properties

• Exact Mass: 257.01113380g/mol
• Monoisotopic Mass: 257.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų